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Compound of Interest

Compound Name: MDL 19301

Cat. No.: B10801141

Disclaimer: No specific Safety Data Sheet (SDS) for MDL 19301 (CAS 89388-38-5) is publicly
available. The following guidance is based on the safety profiles of structurally similar
compounds, namely aniline and its derivatives. Aniline is classified as toxic upon inhalation,
skin contact, or ingestion, may cause an allergic skin reaction, causes serious eye damage, is
suspected of causing genetic defects and cancer, and causes damage to organs through
prolonged or repeated exposure.[1][2][3] It is imperative to handle MDL 19301 with the utmost
caution, assuming it possesses similar or greater hazards.

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals engaged in the handling of MDL 19301. The
procedural guidance herein is intended to answer specific operational questions and establish
a robust safety protocol.

Hazard Assessment and Personal Protective
Equipment (PPE)

Given the toxicological profile of related aniline compounds, a stringent PPE protocol is
mandatory. The following table summarizes the recommended PPE for handling MDL 19301.
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Protection Type

Specification

Rationale and Best Practices

Hand Protection

Nitrile or Neoprene gloves

(minimum 0.11 mm thickness)

Double gloving is
recommended. Check for
perforations before use.
Dispose of gloves immediately
after handling the compound

or in case of contamination.

Eye Protection

Chemical safety goggles and a

face shield

Provides protection against
splashes and aerosols.
Standard safety glasses are

not sufficient.

Respiratory Protection

NIOSH-approved respirator
with an organic vapor cartridge
and a P100 particulate filter

To be used in a well-ventilated
area or a chemical fume hood.
Ensure a proper fit test has

been conducted.

Body Protection

A fully buttoned lab coat,
chemical-resistant apron, and

closed-toe shoes

Prevents skin contact with the
compound. Consider
disposable coveralls for larger
quantities or when there is a
significant risk of

contamination.

Engineering Controls

All procedures involving MDL 19301 should be conducted in a certified chemical fume hood to
minimize inhalation exposure.[4] The work area should be clearly designated for the handling of

potent compounds.

Handling and Storage Procedures

o Weighing: Weighing of the solid compound should be done in a ventilated balance enclosure

or a chemical fume hood.

e Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
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o Storage: Store MDL 19301 in a tightly sealed, clearly labeled container in a cool, dry, and
well-ventilated area away from incompatible materials.

Spill and Emergency Procedures

Scenario Immediate Action

Immediately flush the affected area with copious
_ amounts of water for at least 15 minutes and
Skin Contact . . . :
remove contaminated clothing. Seek immediate

medical attention.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.[5]

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e I
stopped, begin artificial respiration. Seek

immediate medical attention.[5]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[1]

Absorb the spill with an inert material (e.qg.,
) vermiculite, sand) and place it in a sealed
Small Spill ) ) . .
container for disposal. Clean the spill area with

a suitable decontaminating agent.

Evacuate the area and prevent entry. Contact
Large Spill your institution's environmental health and

safety (EHS) department immediately.

Disposal Plan

All waste contaminated with MDL 19301, including gloves, disposable lab coats, and absorbent
materials, must be disposed of as hazardous chemical waste in accordance with local, state,
and federal regulations. Do not dispose of this material down the drain.
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Experimental Workflow for Handling MDL 19301

The following diagram outlines the logical workflow for safely handling MDL 19301 in a
laboratory setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b10801141?utm_src=pdf-body
https://www.benchchem.com/product/b10801141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

-

Preparation

N

[Review SDS/Safety Infca

[Prepare Fume Hoodj

-

J

-

Handling
v

[Weigh Compoundj

'

(pr

epare Solutionj

'

[Perform Experimentj

-

N

J

(

Cleanup é'L Disposal

\

[Decontaminate Workspacej

Doff PPE

Dispose of Waste

Click to download full resolution via product page

MDL 19301 Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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